2,4-Dimethylthiazole-5-carboxylic acid
Cat. No. B157390
M. Wt: 157.19 g/mol
InChI Key: MQGBARXPCXAFRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:15][c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1.[CH3:1][c:2]1[s:3][c:4]([C:8](=[O:9])[OH:10])[c:5]([CH3:7])[n:6]1.[Cl:11][C:12](=[O:13])[Cl:14]>>[CH3:1][c:2]1[s:3][c:4]([C:8](=[O:9])[OH:10])[c:5]([CH3:7])[n:6]1.[Cl-:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1nc(C)c(C(=O)O)s1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1nc(C)c(C(=O)O)s1
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Name
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Type
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product
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Smiles
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[Cl-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
